5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide

• Molecular Formula: C20H18ClNO3
• Molecular Weight: 355.8 g/mol
• IUPAC Name: 5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C20H18ClNO3/c1-13-3-9-18(14(2)11-13)22-20(23)19-10-8-17(25-19)12-24-16-6-4-15(21)5-7-16/h3-11H,12H2,1-2H3,(H,22,23)
• InChI Key: KAELPEKHLFZWPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(O2)COC3=CC=C(C=C3)Cl)C

Description

5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide is a compound belonging to the class of furan derivatives. Furan derivatives are known for their wide range of biological and pharmacological activities, making them significant in medicinal chemistry

Preparation Methods

The synthesis of 5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide typically involves the reaction of 5-[(4-chlorophenoxy)methyl]furan-2-carboxylic acid with N-(2,4-dimethylphenyl)amine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours until the desired product is formed .

Chemical Reactions Analysis

5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenoxy group, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

Chemistry: It is used as an intermediate in the synthesis of other complex organic molecules.

Biology: The compound has shown potential as an antibacterial and antifungal agent, making it a candidate for developing new antimicrobial drugs.

Medicine: Due to its biological activities, it is being explored for its potential therapeutic applications in treating infections and other diseases.

Industry: The compound is used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide involves its interaction with specific molecular targets. The compound is believed to inhibit the activity of certain enzymes or proteins essential for the survival and growth of microorganisms. This inhibition disrupts vital cellular processes, leading to the death of the microorganisms .

Comparison with Similar Compounds

5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide can be compared with other similar compounds such as:

• 5-[(4-chlorophenoxy)methyl]-N-(2-methoxyphenyl)furan-2-carboxamide
• 5-[(4-chlorophenoxy)methyl]-N-(2-fluorophenyl)furan-2-carboxamide
• 5-[(4-bromo-2-chlorophenoxy)methyl]furan-2-carboxylic acid

These compounds share structural similarities but differ in their substituents, which can lead to variations in their biological activities and applications .